3-nitro-4-(phenylsulfanyl)benzyl N-(4-fluorophenyl)carbamate

• IUPAC Name: (3-nitro-4-phenylsulfanylphenyl)methyl N-(4-fluorophenyl)carbamate
• InChI: InChI=1S/C20H15FN2O4S/c21-15-7-9-16(10-8-15)22-20(24)27-13-14-6-11-19(18(12-14)23(25)26)28-17-4-2-1-3-5-17/h1-12H,13H2,(H,22,24)
• InChI Key: WXOQGZFGHDDGDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)COC(=O)NC3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C20H15FN2O4S
• Molecular Weight: 398.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the search results.

Scientific Research Applications

Central Benzodiazepine Receptor Ligands

• Ethyl 8-fluoro-6-(4-nitrophenyl)- and ethyl 8-fluoro-6-(3-nitrophenyl)-4 H-imidazo[1,5-a][1,4]benzodiazepine 3-carboxylate were synthesized as central benzodiazepine receptor (CBR) ligands. These compounds demonstrated high affinity for both bovine and human CBRs, with particular emphasis on compound 7, which showed a partial agonist profile and useful activity in animal models of anxiety. This compound did not exhibit typical benzodiazepine side effects (Anzini et al., 2008).

Synthesis and Nucleophilic Aromatic Substitution

• 3-Fluoro-5-nitro-1-(pentafluorosulfanyl)benzene was prepared and subjected to nucleophilic aromatic substitution of the fluorine atom with oxygen, sulfur, and nitrogen nucleophiles. This process afforded novel benzenes with a 3,5-disubstitution pattern, indicating a broad potential for chemical modifications and applications in synthesis (Ajenjo et al., 2016).

Photolabile Carbamoyl Derivatives

• Carbamoyl derivatives of photolabile benzoins, particularly 3′,5′-dimethoxybenzoin, were prepared and shown to be suitable for secondary amines. These compounds undergo equilibration in alkaline solution and generate the carbamate anion upon flash photolysis, suggesting potential applications in photochemistry (Papageorgiou & Corrie, 1997).

Luminescent Sensor Development

• A triphenylamine-functionalized material [Zn(bpba)(NO3)] was developed as a luminescent sensor with high sensitivity towards p-nitroaniline. This compound demonstrated rapid response times and high quantum efficiency, indicating its utility in nitroaromatic detection (Ji et al., 2018).